Cas no 58177-53-0 (2-Cyano-3-(thien-2-yl)acrylic Acid)

• Product Name: 2-Cyano-3-(thien-2-yl)acrylic Acid
• CAS No: 58177-53-0
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD03412481
• CID: 366301
• PubChem ID: 710411
• Update Time: 2025-04-19

2-Cyano-3-(thien-2-yl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(thiophen-2-yl)acrylic acid
• 2-Cyano-3-(2-thienyl)acrylic acid
• 2-CYANO-3-(THIEN-2-YL)ACRYLIC ACID
• 3-(thien-2-yl)-2-cyanopropenoic acid
• RARECHEM AK ML 0042
• MFCD03412481
• 58177-53-0
• (E)-2-cyano-3-(thiophen-2-yl)acrylic acid
• A831771
• 2-Cyano-3-(thiophen-2-yl)acrylicacid
• CS-0453869
• 2Y-0947
• 2-cyano-3-(2-thienyl)acrylic acid, AldrichCPR
• (2E)-2-cyano-3-(thiophen-2-yl)prop-2-enoic acid
• AKOS000138407
• C16026
• J-501855
• (E)-2-cyano-3-thiophen-2-ylprop-2-enoic acid
• 2-Cyano-3-(thien-2-yl)acrylic Acid

• MDL： MFCD03412481
• Inchi： 1S/C8H5NO2S/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4H,(H,10,11)/b6-4+
• InChI Key： QYGBYAQGBVHMDD-GQCTYLIASA-N
• SMILES： S1C=CC=C1/C=C(\C#N)/C(=O)O

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Melting Point: 217-220
• PSA: 89.33000
• LogP: 1.73968

2-Cyano-3-(thien-2-yl)acrylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT